Cas no 220635-34-7 (((3,5-Bis(trifluoromethyl)phenyl)amino)((2-morpholin-4-ylethyl)amino)methane-1-thione)

• Product Name: ((3,5-Bis(trifluoromethyl)phenyl)amino)((2-morpholin-4-ylethyl)amino)methane-1-thione
• CAS No: 220635-34-7
• Molecular Formula: C₁₅H₁₇F₆N₃OS
• Molecular Weight: 401.370403051376
• MDL: MFCD01567619
• CID: 4711372

((3,5-Bis(trifluoromethyl)phenyl)amino)((2-morpholin-4-ylethyl)amino)methane-1-thione Properties

Names and Identifiers

• 3-[3,5-bis(trifluoromethyl)phenyl]-1-[2-(morpholin-4-yl)ethyl]thiourea
• ((3,5-BIS(TRIFLUOROMETHYL)PHENYL)AMINO)((2-MORPHOLIN-4-YLETHYL)AMINO)METHANE-1-THIONE
• N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2-morpholinoethyl)thiourea
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-(2-morpholin-4-ylethyl)thiourea

• MDL： MFCD01567619
• InChIKey： ZBPRKUCHPUJKCB-UHFFFAOYSA-N
• Inchi： 1S/C15H17F6N3OS/c16-14(17,18)10-7-11(15(19,20)21)9-12(8-10)23-13(26)22-1-2-24-3-5-25-6-4-24/h7-9H,1-6H2,(H2,22,23,26)
• SMILES： S=C(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)NCCN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Heavy Atom Count: 26
• Complexity: 445
• Topological Polar Surface Area: 68.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas